Cas no 304858-67-1 ((3-cyano-5-fluorophenyl)boronic acid)

(3-Cyano-5-fluorophenyl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl compounds with high efficiency. The presence of both cyano and fluoro substituents enhances its reactivity and selectivity in palladium-catalyzed transformations, making it valuable in pharmaceutical and agrochemical applications. Its stability under typical reaction conditions and compatibility with diverse functional groups contribute to its utility in constructing complex molecular architectures. The compound is particularly useful in medicinal chemistry for introducing fluorinated and nitrile-containing motifs, which are critical in drug design for improving metabolic stability and binding affinity. Proper handling under inert conditions is recommended to preserve its reactivity.
(3-cyano-5-fluorophenyl)boronic acid structure
304858-67-1 structure
Product Name:(3-cyano-5-fluorophenyl)boronic acid
CAS No:304858-67-1
MF:C7H5BFNO2
MW:164.929505109787
MDL:MFCD09263608
CID:67563
PubChem ID:23435605
Update Time:2025-05-27

(3-cyano-5-fluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Cyano-5-fluorophenylboronic acid
    • 3-Cyano-5-fluorobenzeneboronic acid
    • (3-Cyano-5-fluorophenyl)boronic acid
    • 1-Butanethiol,AcroSeal
    • 3-Borono-5-fluorobenzonitrile
    • Boronic acid,(3-cyano-5-fluorophenyl)-(9CI)
    • (3-cyano-5-fluorophenyl)boronic acid
    • MDL： MFCD09263608
    • Inchi： 1S/C7H5BFNO2/c9-7-2-5(4-10)1-6(3-7)8(11)12/h1-3,11-12H
    • InChI Key： DLYWCECHXBOCAS-UHFFFAOYSA-N
    • SMILES： FC1C=C(C#N)C=C(B(O)O)C=1

Computed Properties

  • Exact Mass: 165.04000
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1

Experimental Properties

  • Density: 1.35
  • Boiling Point: 343.1°C at 760 mmHg
  • PSA: 64.25000
  • LogP: -0.62282

(3-cyano-5-fluorophenyl)boronic acid Security Information

(3-cyano-5-fluorophenyl)boronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(3-cyano-5-fluorophenyl)boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A242000004-5g
3-Cyano-5-fluorophenylboronic acid
 304858-67-1 97%
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 $162.50 2023-09-02
Alichem
A242000004-10g
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 304858-67-1 97%
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 $260.00 2023-09-02
Alichem
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C822199-200mg
3-Cyano-5-Fluorophenylboronic Acid
 304858-67-1 98%
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C822199-1g
3-Cyano-5-Fluorophenylboronic Acid
 304858-67-1 98%
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C822199-5g
3-Cyano-5-Fluorophenylboronic Acid
 304858-67-1 98%
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 ￥1,128.00 2022-09-02
Apollo Scientific
PC7176-1g
3-Cyano-5-fluorobenzeneboronic acid
 304858-67-1 97%
1g
 £33.00 2023-09-01
Apollo Scientific
PC7176-5g
3-Cyano-5-fluorobenzeneboronic acid
 304858-67-1 97%
5g
 £103.00 2023-09-01
ChemScence
CS-W001064-1g
3-Cyano-5-fluorobenzeneboronic acid
 304858-67-1 99.95%
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 $37.0 2022-04-27
ChemScence
CS-W001064-5g
3-Cyano-5-fluorobenzeneboronic acid
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